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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B15557761 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Atazanavir-
d5, a deuterated analog of the potent antiretroviral agent, Atazanavir. Adherence to these

guidelines is essential to ensure the safety of researchers, scientists, and drug development

professionals, and to maintain a secure laboratory environment. The procedures outlined below

are designed to minimize exposure risk and ensure proper disposal of this potent

pharmaceutical compound.

Hazard Identification and Risk Assessment
Atazanavir-d5, like its parent compound, should be handled as a potent pharmaceutical

ingredient. The primary hazards include potential for serious eye damage, and organ damage

through prolonged or repeated exposure. It is also classified as toxic to aquatic life with long-

lasting effects.

Occupational Exposure Limit (OEL): While a specific OEL for Atazanavir-d5 has not been

established, the OEL for Atazanavir Sulfate serves as a reliable guideline for minimizing

exposure. The established Time-Weighted Average (TWA) over an 8-hour workday is 900

µg/m³. All handling procedures must be designed to keep airborne concentrations well below

this limit.

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C38H47D5N6O7

Molecular Weight 709.89 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility

Insoluble in water; soluble in

DMSO (≥28.6 mg/mL) and

Ethanol (≥9.9 mg/mL with

sonication)

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table outlines the required PPE for handling Atazanavir-d5.
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Body Area Required PPE
Specifications and
Procedures

Hands Double Gloving

Two pairs of powder-free nitrile

gloves are required. The inner

glove should be tucked under

the cuff of the lab coat, and the

outer glove should overlap the

cuff. Change outer gloves

every 30 minutes or

immediately upon

contamination.

Body Disposable Lab Coat

A disposable, solid-front, back-

closing lab coat made of low-

permeability fabric is required.

Cuffs should be tight-fitting.

Gowns should be changed at

the end of each procedure or if

compromised.

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A full-face shield

must be worn over the safety

goggles when there is a risk of

splashes or aerosol

generation.

Respiratory
Fitted N95 or Higher

Respirator

A NIOSH-approved N95 or

higher-level respirator is

required when handling the

powder outside of a

containment enclosure. A

proper fit test is essential

before use.
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Feet Shoe Covers

Disposable shoe covers must

be worn and removed before

exiting the designated handling

area.

Safe Handling and Operational Plan
All procedures involving Atazanavir-d5 must be conducted in a designated area with restricted

access.

Step 1: Preparation and Engineering Controls

Designated Area: All handling of Atazanavir-d5 powder must occur within a certified

chemical fume hood, biological safety cabinet, or a glove box.

Surface Protection: The work surface must be covered with a disposable, absorbent, plastic-

backed liner to contain any spills.

Weighing: Use a ventilated balance enclosure when weighing the powder.

Step 2: Aliquoting and Solution Preparation

Tool Selection: Use dedicated, disposable spatulas and weigh boats.

Technique: Handle the powder gently to avoid aerosolization. When preparing solutions, add

the solvent to the powder slowly and cap the container immediately.

Labeling: All containers must be clearly labeled with the compound name, concentration,

solvent, date, and appropriate hazard symbols.

Step 3: Post-Handling Decontamination

Work Surface: At the end of the procedure, wipe the work surface liner with a deactivating

solution (e.g., 10% bleach solution followed by 70% ethanol), then dispose of the liner as

hazardous waste.
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Equipment: Decontaminate all non-disposable equipment that came into contact with

Atazanavir-d5 using the same deactivating solution.

PPE Removal: Remove PPE in the designated doffing area, starting with the outer gloves

and moving to inner gloves last, to avoid self-contamination.

Spill Management Plan
In the event of a spill, immediate and controlled action is critical.

Action Procedure

1. Evacuate and Secure

Immediately alert others in the vicinity and

evacuate the area. Restrict access to the spill

zone.

2. Don Appropriate PPE
If not already wearing it, don the full PPE

ensemble as described in Section 2.

3. Contain the Spill

For powder spills, gently cover with a damp

absorbent pad to prevent aerosolization. For

liquid spills, cover with an absorbent material

from a chemical spill kit.

4. Clean Up

Working from the outside in, carefully collect all

contaminated materials using dedicated tools

from a spill kit.

5. Decontaminate the Area
Clean the spill area with a 10% bleach solution,

followed by a rinse with 70% ethanol.

6. Dispose of Waste

All materials used for cleanup, including

contaminated PPE, must be placed in a sealed,

labeled hazardous waste container.

Disposal Plan
All waste generated from handling Atazanavir-d5 is considered hazardous pharmaceutical

waste and must be disposed of accordingly.
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Solid Waste: This includes contaminated gloves, gowns, shoe covers, weigh boats, spatulas,

and absorbent pads. Place all solid waste in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions containing Atazanavir-d5 must be collected in a designated,

sealed, and labeled hazardous waste container. Do not pour down the drain.

Sharps: Any needles or syringes used must be disposed of in a designated sharps container

for hazardous pharmaceutical waste.

Final Disposal: All hazardous waste must be disposed of through a licensed chemical waste

disposal service in accordance with local, state, and federal regulations.

Experimental Workflow for Handling Atazanavir-d5
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Workflow for Safe Handling of Atazanavir-d5

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Enter Designated Handling Area

Don Full PPE
(Double Gloves, Gown, Goggles, Face Shield, Respirator, Shoe Covers)

Prepare Containment Enclosure
(Fume Hood/BSC with absorbent liner)

Weigh Atazanavir-d5 in Ventilated Balance Enclosure

Proceed to handling

Prepare Solution or Aliquot as needed

Decontaminate Equipment and Work Surface

Procedure complete

Spill Occurs?

Segregate and Dispose of all Waste
(Solid, Liquid, Sharps) in Labeled Hazardous Containers

Doff PPE in Designated Area

Exit Handling Area and Wash Hands Thoroughly

No Execute Spill Management Plan

Yes

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Atazanavir-d5 from preparation to disposal.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Atazanavir-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557761#personal-protective-equipment-for-
handling-atazanavir-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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